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Compound of Interest

2-(tert-Butyl)-6-
Compound Name:
methoxynaphthalene

Cat. No. 83263430

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for the
aromatic compound 2-(tert-Butyl)-6-methoxynaphthalene, a molecule of interest in organic
synthesis and medicinal chemistry. This document is intended for researchers, scientists, and
professionals in drug development, offering a centralized resource for its structural
characterization through Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR)
spectroscopy, and Mass Spectrometry (MS).

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data obtained for 2-(tert-Butyl)-6-
methoxynaphthalene.

Table 1: *"H NMR Spectroscopic Data
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Chemical Shift L Coupling Number of .
(5) ppm Multiplicity Constant (J) T Assighment
Hz

7.64 d 8.8 1H Ar-H

7.58 d 2.0 1H Ar-H

7.30 dd 88,24 1H Ar-H

7.11 d 8.8 1H Ar-H

7.07 d 2.4 1H Ar-H

3.88 S - 3H -OCHs

1.38 s - 9H -C(CHs)3
- 13 1

Chemical Shift (6) ppm Carbon Type

157.4 C

145.8 C

1345 C

129.8 CH

1294 C

127.0 CH

124.6 CH

118.7 CH

105.7 CH

55.3 CHs

34.8 C

31.6 CHs (3C)
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Table 3: Infrared (IR) Spectroscopy Data

Wavenumber (cm—?) Description of Vibration

2958 C-H stretch (tert-butyl)

1608, 1505, 1463 C=C stretch (aromatic)

1246 C-O stretch (aryl ether)

854, 810 C-H bend (out-of-plane, aromatic)

Table 4: Mass Spectrometry (MS)Data

m/z Interpretation
214 [M]* (Molecular lon)
199 [M - CHs]*

Experimental Protocols

The data presented in this guide were obtained using standard analytical techniques as
detailed below.

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra were recorded on
a Bruker Avance 400 spectrometer operating at 400 MHz and 100 MHz, respectively. The
sample was dissolved in deuterated chloroform (CDCIs), and chemical shifts are reported in
parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.

Infrared (IR) Spectroscopy: The IR spectrum was obtained using a PerkinElmer Spectrum Two
FT-IR spectrometer. The sample was analyzed as a thin film on a NacCl plate.

Mass Spectrometry (MS): Mass spectral data was acquired on a Thermo Fisher Scientific Q
Exactive HF-X mass spectrometer using electron ionization (EI) at 70 eV.

Workflow for Spectroscopic Analysis

The logical flow of spectroscopic analysis for the characterization of a synthesized compound
like 2-(tert-Butyl)-6-methoxynaphthalene is depicted in the following diagram.
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General Workflow for Spectroscopic Analysis
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A flowchart illustrating the general workflow from synthesis to structural confirmation using
various spectroscopic techniques.

 To cite this document: BenchChem. [Spectroscopic and Structural Elucidation of 2-(tert-
Butyl)-6-methoxynaphthalene: A Technical Guide]. BenchChem, [2025]. [Online PDF].
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Available at: [https://www.benchchem.com/product/b3263430#2-tert-butyl-6-
methoxynaphthalene-spectroscopic-data-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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